Cas no 120321-75-7 (1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde)

1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde structure
120321-75-7 structure
Product Name:1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde
CAS No:120321-75-7
MF:C8H7N3O
MW:161.160681009293
CID:3166800
PubChem ID:14990577
Update Time:2025-04-21

1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-benzo[d][1,2,3]triazole-7-carbaldehyde
    • 1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde
    • Z1511889702
    • 3-methylbenzotriazole-4-carbaldehyde
    • SCHEMBL9524068
    • VEA32175
    • 120321-75-7
    • 1-methyl-1-H-benzotriazole-7-carboxaldehyde
    • CS-0442224
    • EN300-7471977
    • YURRLZPULCNZHM-UHFFFAOYSA-N
    • 1-methyl-1H-benzotriazole-7-carboxaldehyde
    • Inchi: 1S/C8H7N3O/c1-11-8-6(5-12)3-2-4-7(8)9-10-11/h2-5H,1H3
    • InChI Key: YURRLZPULCNZHM-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2=C1N(C)N=N2

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.8Ų

1-methyl-1H-1,2,3-benzotriazole-7-carbaldehyde Pricemore >>

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